Cas no 2092313-22-7 (4-Bromo-2-nitro-alpha-(trifluoromethyl)benzyl Alcohol)

• Product Name: 4-Bromo-2-nitro-alpha-(trifluoromethyl)benzyl Alcohol
• CAS No: 2092313-22-7
• MF: C₈H₅BrF₃NO₃
• MW: 300.029412031174
• CID: 5041472
• PubChem ID: 131267776
• Update Time: 2025-05-25

4-Bromo-2-nitro-alpha-(trifluoromethyl)benzyl Alcohol Chemical and Physical Properties

Names and Identifiers

• 1-(4-Bromo-2-nitrophenyl)-2,2,2-trifluoroethan-1-ol
• 4-Bromo-2-nitro-alpha-(trifluoromethyl)benzyl Alcohol
• SY250379
• MFCD30727609
• SCHEMBL21773945
• CS-0161911
• HVMGADIRHFPMRO-UHFFFAOYSA-N
• E74690
• 1-(4-bromo-2-nitrophenyl)-2,2,2-trifluoroethanol
• EN300-362983
• BS-44749
• 2092313-22-7

• Inchi： 1S/C8H5BrF3NO3/c9-4-1-2-5(6(3-4)13(15)16)7(14)8(10,11)12/h1-3,7,14H
• InChI Key： HVMGADIRHFPMRO-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C=1)[N+](=O)[O-])C(C(F)(F)F)O

Computed Properties

• Exact Mass: 298.94049g/mol
• Monoisotopic Mass: 298.94049g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 268
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 66

Additional information on 4-Bromo-2-nitro-alpha-(trifluoromethyl)benzyl Alcohol

4-Bromo-2-nitro-alpha-(trifluoromethyl)benzyl Alcohol (CAS No. 2092313-22-7)

4-Bromo-2-nitro-alpha-(trifluoromethyl)benzyl Alcohol is a complex organic compound with the CAS registry number 2092313-22-7. This compound is characterized by its unique structure, which includes a bromine atom, a nitro group, and a trifluoromethyl substituent attached to a benzyl alcohol framework. The combination of these functional groups makes it a versatile molecule with potential applications in various fields, including pharmaceuticals, agrochemicals, and advanced materials.

Recent studies have highlighted the importance of 4-Bromo-2-nitro-alpha-(trifluoromethyl)benzyl Alcohol in the development of novel therapeutic agents. The bromine atom and nitro group are known to contribute to the compound's reactivity and selectivity in biochemical reactions. Additionally, the trifluoromethyl group enhances the molecule's stability and lipophilicity, making it an attractive candidate for drug design. Researchers have explored its potential as an intermediate in the synthesis of bioactive compounds, particularly in the context of anti-cancer and anti-inflammatory agents.

The synthesis of 4-Bromo-2-nitro-alpha-(trifluoromethyl)benzyl Alcohol involves multi-step organic reactions, often requiring precise control over reaction conditions to ensure high yields and purity. Advanced techniques such as catalytic hydrogenation and electrophilic substitution have been employed to construct the desired structure. The compound's stability under various environmental conditions has also been investigated, with findings indicating that it remains stable under normal storage conditions but may degrade under harsh chemical or thermal treatments.

In terms of applications, 4-Bromo-2-nitro-alpha-(trifluoromethyl)benzyl Alcohol has shown promise in the field of materials science. Its unique electronic properties make it a potential candidate for use in organic electronics, such as in the development of conductive polymers or advanced coatings. Furthermore, its ability to undergo various functional group transformations has made it a valuable building block in combinatorial chemistry.

From an environmental perspective, understanding the fate and transport of 4-Bromo-2-nitro-alpha-(trifluoromethyl)benzyl Alcohol in natural systems is crucial for assessing its potential impact on ecosystems. Studies have indicated that the compound exhibits moderate biodegradability under aerobic conditions, though further research is needed to fully characterize its environmental behavior.

In conclusion, 4-Bromo-2-nitro-alpha-(trifluoromethyl)benzyl Alcohol (CAS No. 2092313-22-7) is a multifaceted compound with significant potential across diverse scientific domains. Its unique structure and reactivity make it an invaluable tool for researchers seeking to develop innovative solutions in chemistry and related fields.